Cas no 1211533-18-4 (5-Bromo-2-trifluoromethyl-pyridin-3-ylamine)

• Product Name: 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine
• CAS No: 1211533-18-4
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• MDL: MFCD18254484
• CID: 2182728
• PubChem ID: 92020379
• Update Time: 2025-10-19

5-Bromo-2-trifluoromethyl-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine
• 5-BROMO-2-(TRIFLUOROMETHYL)PYRIDIN-3-AMINE
• 3109AJ
• CS-0341120
• VRJBUQOEALODDG-UHFFFAOYSA-N
• SY346679
• F81846
• DB-263494
• 1211533-18-4
• SCHEMBL22447739
• MFCD18254484
• AKOS025395194
• SB31760

• MDL： MFCD18254484
• Inchi： 1S/C6H4BrF3N2/c7-3-1-4(11)5(12-2-3)6(8,9)10/h1-2H,11H2
• InChI Key： VRJBUQOEALODDG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C(=C1)N

Computed Properties

• Exact Mass: 239.95100g/mol
• Monoisotopic Mass: 239.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine

Introduction to 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine (CAS No: 1211533-18-4)

5-Bromo-2-trifluoromethyl-pyridin-3-ylamine is a highly versatile and significant compound in the field of pharmaceutical and agrochemical research. Its molecular structure, featuring a bromine substituent and a trifluoromethyl group on a pyridine ring, makes it an attractive scaffold for the development of novel bioactive molecules. This compound has garnered considerable attention due to its potential applications in drug discovery, particularly in the design of small-molecule inhibitors targeting various therapeutic pathways.

The CAS No 1211533-18-4 uniquely identifies this chemical entity, ensuring precise referencing in scientific literature and patents. The presence of both bromine and trifluoromethyl groups imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. These features make 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine a valuable intermediate in synthetic chemistry, enabling the construction of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for medicinal applications. The pyridine core is a privileged scaffold in drug design due to its ability to form hydrogen bonds and participate in π-stacking interactions, which are essential for binding to biological macromolecules. The introduction of halogenated substituents, such as bromine and trifluoromethyl groups, further enhances the pharmacological potential of these compounds by improving their metabolic stability and lipophilicity.

One of the most compelling aspects of 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By serving as a key building block, this compound facilitates the creation of inhibitors that can modulate kinase activity, thereby offering potential therapeutic benefits. Several recent studies have highlighted its role in generating lead compounds for tyrosine kinase inhibitors, which are being evaluated for their efficacy in preclinical models.

The trifluoromethyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability. This moiety is frequently incorporated into drug candidates due to its favorable pharmacokinetic properties. In the context of 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine, the trifluoromethyl group contributes to the molecule's overall potency and selectivity when interacting with biological targets. This has made it a popular choice for medicinal chemists seeking to develop high-affinity binders for therapeutic purposes.

Moreover, the bromine atom on the pyridine ring provides a handle for further chemical modification through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in drug discovery to introduce diverse functional groups into molecular frameworks. The ability to readily modify 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine allows researchers to explore a wide range of structural variations, enabling the optimization of potency, selectivity, and pharmacokinetic profiles.

Recent advances in computational chemistry have further accelerated the use of 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine as a starting point for drug discovery. Molecular modeling techniques can predict how different derivatives of this compound will interact with biological targets, providing valuable insights into their potential efficacy and toxicity. These computational approaches have been instrumental in guiding synthetic efforts towards more promising candidates.

Another area where 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine has shown promise is in the development of agrochemicals. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their favorable physicochemical properties. The unique combination of substituents in this compound makes it an excellent candidate for generating novel agrochemicals with improved efficacy and environmental safety.

The growing interest in green chemistry has also influenced the use of 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine as a sustainable building block. Researchers are increasingly focusing on developing synthetic routes that minimize waste and reduce environmental impact. The compound's versatility allows for the implementation of such eco-friendly synthetic strategies, aligning with global efforts to promote sustainable chemical manufacturing.

In conclusion, 5-Bromo-2-trifluoromethyl-pyridin-3-ylamine (CAS No: 1211533-18-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of drug discovery efforts worldwide.